![molecular formula C20H11ClN2O B5494898 3-{2-[5-(4-chlorophenyl)-2-furyl]-1-cyanovinyl}benzonitrile](/img/structure/B5494898.png)
3-{2-[5-(4-chlorophenyl)-2-furyl]-1-cyanovinyl}benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{2-[5-(4-chlorophenyl)-2-furyl]-1-cyanovinyl}benzonitrile, also known as CCY1, is a compound that has been studied extensively for its potential applications in scientific research. This compound is a member of the nitrile family and has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The mechanism of action of 3-{2-[5-(4-chlorophenyl)-2-furyl]-1-cyanovinyl}benzonitrile is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of the enzyme dihydroorotate dehydrogenase, which is involved in the synthesis of pyrimidine nucleotides that are essential for DNA replication and cell division.
Biochemical and Physiological Effects:
In addition to its potential as an anti-cancer agent, this compound has been found to have a variety of other biochemical and physiological effects. Studies have shown that this compound has anti-inflammatory properties, and can inhibit the production of inflammatory cytokines. Additionally, this compound has been found to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of 3-{2-[5-(4-chlorophenyl)-2-furyl]-1-cyanovinyl}benzonitrile for lab experiments is that it is relatively easy to synthesize, and can be produced in large quantities. Additionally, this compound has been found to be stable under a variety of conditions, making it a useful compound for long-term studies. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 3-{2-[5-(4-chlorophenyl)-2-furyl]-1-cyanovinyl}benzonitrile. One area of interest is the development of this compound as a potential anti-cancer drug. Further studies are needed to determine the optimal dosage and administration schedule for this compound, as well as its safety and efficacy in vivo. Additionally, more research is needed to fully understand the mechanism of action of this compound, which may provide insights into its potential applications in other areas of medicine. Finally, studies are needed to explore the potential use of this compound in the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis of 3-{2-[5-(4-chlorophenyl)-2-furyl]-1-cyanovinyl}benzonitrile involves a multi-step process that begins with the reaction of 4-chlorobenzaldehyde with furfural to produce 5-(4-chlorophenyl)-2-furylcarbinol. This intermediate is then reacted with cyanogen bromide to produce 5-(4-chlorophenyl)-2-furylacetonitrile, which is subsequently reacted with 2-bromo-3-(4-cyanophenyl)acrylonitrile to produce this compound.
Scientific Research Applications
3-{2-[5-(4-chlorophenyl)-2-furyl]-1-cyanovinyl}benzonitrile has been studied extensively for its potential applications in scientific research. One area of research that has been explored is its potential as an anti-cancer agent. Studies have shown that this compound has the ability to inhibit the growth of cancer cells in vitro, making it a promising candidate for further study.
properties
IUPAC Name |
3-[(Z)-2-[5-(4-chlorophenyl)furan-2-yl]-1-cyanoethenyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11ClN2O/c21-18-6-4-15(5-7-18)20-9-8-19(24-20)11-17(13-23)16-3-1-2-14(10-16)12-22/h1-11H/b17-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLPVWMJOROAYPB-GZTJUZNOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=CC2=CC=C(O2)C3=CC=C(C=C3)Cl)C#N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)/C(=C/C2=CC=C(O2)C3=CC=C(C=C3)Cl)/C#N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.